molecular formula C9H6ClNO2S B8678656 5-Chloro-2-methoxybenzoyl isothiocyanate

5-Chloro-2-methoxybenzoyl isothiocyanate

Cat. No.: B8678656
M. Wt: 227.67 g/mol
InChI Key: DIFKLFWIMDMAQW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Chloro-2-methoxybenzoyl isothiocyanate is a useful research compound. Its molecular formula is C9H6ClNO2S and its molecular weight is 227.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H6ClNO2S

Molecular Weight

227.67 g/mol

IUPAC Name

5-chloro-2-methoxybenzoyl isothiocyanate

InChI

InChI=1S/C9H6ClNO2S/c1-13-8-3-2-6(10)4-7(8)9(12)11-5-14/h2-4H,1H3

InChI Key

DIFKLFWIMDMAQW-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)Cl)C(=O)N=C=S

Origin of Product

United States

Synthesis routes and methods

Procedure details

The product of Example 1B (˜60 mmol) and KSCN (5.83 g, 60 mmol) were mixed in anhydrous tetrahydrofuran (25 mL) and anhydrous acetone (40 mL) and stirred at room temperature for 2 hrs. The reaction was diluted with diethyl ether (100 mL), filtered through celite and solvents evaporated in vacuo to provide the title compound. 1H NMR (300 MHz, CDCl3) δ 3.95 (s, 3H), 6.95 (d, 1H), 7.52 (dd, 1H), 7.84 (d, 1H).
Quantity
60 mmol
Type
reactant
Reaction Step One
Name
KSCN
Quantity
5.83 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
40 mL
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Three

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